Cas no 4731-65-1 (Tris(2-methoxyphenyl)phosphine)

• Product Name: Tris(2-methoxyphenyl)phosphine
• CAS No: 4731-65-1
• MF: C₂₁H₂₁O₃P
• MW: 352.363406896591
• MDL: MFCD00014892
• CID: 85139
• PubChem ID: 253661471
• Update Time: 2025-06-08

Tris(2-methoxyphenyl)phosphine Chemical and Physical Properties

Names and Identifiers

• Tris(2-methoxyphenyl)phosphine
• Tri(o-anisyl)phosphine
• Tris(O-methoxyphenyl)phosphine
• Tris(o-anisyl)phosphine
• NSC 93545
• tris(2-methoxyphenyl)phosphane
• Phosphine, tris(methoxyphenyl)-
• tri-(2-Methoxyphenyl)phosphine
• Tris-(2-methoxyphenyl)-phosphine
• IIOSDXGZLBPOHD-UHFFFAOYSA-N
• PubChem19707
• tri(2-methoxyphenyl)phosphine
• KSC286K3B
• Tris-(2-methoxy-phenyl)-ph

• MDL： MFCD00014892
• Inchi： 1S/C21H21O3P/c1-22-16-10-4-7-13-19(16)25(20-14-8-5-11-17(20)23-2)21-15-9-6-12-18(21)24-3/h4-15H,1-3H3
• InChI Key： IIOSDXGZLBPOHD-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1OC)(C1C=CC=CC=1OC)C1C=CC=CC=1OC
• BRN： 2776186

Computed Properties

• Exact Mass: 352.12300
• Monoisotopic Mass: 352.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.5
• Topological Polar Surface Area: 27.7

Experimental Properties

• Color/Form: White powder
• Melting Point: 202.0 to 206.0 deg-C
• Boiling Point: 477.3℃ at 760 mmHg
• Flash Point: 302.5℃
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 41.28000
• LogP: 3.47060
• Solubility: Uncertain
• Sensitiveness: Air Sensitive

Tris(2-methoxyphenyl)phosphine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335,H413
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Additional information on Tris(2-methoxyphenyl)phosphine

Comprehensive Overview of Tris(2-methoxyphenyl)phosphine (CAS No. 4731-65-1): Properties, Applications, and Industry Insights

Tris(2-methoxyphenyl)phosphine (CAS No. 4731-65-1) is a specialized organophosphorus compound widely recognized for its role as a ligand in catalytic systems. With the molecular formula C₂₁H₂₁O₃P, this compound features three 2-methoxyphenyl groups bonded to a central phosphorus atom. Its unique steric and electronic properties make it invaluable in cross-coupling reactions, polymerization catalysis, and material science applications. Researchers frequently search for "Tris(2-methoxyphenyl)phosphine solubility" or "4731-65-1 synthesis method," reflecting its technical relevance.

The compound’s thermal stability and electron-donating characteristics have spurred interest in sustainable chemistry. For instance, it is explored in green synthesis protocols to reduce heavy metal catalyst loads, aligning with the global push for eco-friendly chemical processes. Questions like "How does Tris(2-methoxyphenyl)phosphine improve catalytic efficiency?" dominate academic forums, underscoring its mechanistic versatility. Its compatibility with palladium and nickel complexes further enhances its utility in pharmaceutical intermediates and OLED material production.

From an industrial perspective, Tris(2-methoxyphenyl)phosphine is pivotal in optimizing high-yield reactions. Manufacturers emphasize its low toxicity profile compared to traditional phosphines, addressing safety concerns in "lab-scale to bulk-scale transitions." Recent studies also highlight its potential in photocatalysis, responding to trends in solar energy conversion and CO₂ reduction. Searches for "CAS 4731-65-1 price" or "supplier purity standards" reflect commercial demand.

Innovations in nanotechnology have further expanded its applications. For example, its integration into quantum dot coatings and conductive polymers leverages its air-stable nature. Analytical techniques like NMR spectroscopy and HPLC are critical for verifying its purity, a topic often queried as "Tris(2-methoxyphenyl)phosphine characterization." Regulatory compliance, such as REACH and FDA guidelines, ensures its safe use in biocompatible materials.

In summary, Tris(2-methoxyphenyl)phosphine (CAS No. 4731-65-1) bridges academic research and industrial innovation. Its adaptability to emerging technologies and alignment with sustainability goals solidify its prominence. As interest grows in "alternative phosphine ligands" and "CAS 4731-65-1 MSDS," this compound remains a cornerstone in modern chemistry.